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Compound of Interest

Compound Name:

2-(4-Fluoro-2-

trifluoromethylphenoxy)-

ethylamine

CAS No.: 2229397-91-3

Cat. No.: B1416050 Get Quote

The primary subject of this guide is 2-(4-Trifluoromethyl-phenyl)ethylamine, a versatile

intermediate in pharmaceutical and agrochemical synthesis.[1] Its structural features make it a

valuable precursor for a range of bioactive molecules, particularly those targeting neurological

pathways.[1]

Table 1: Physicochemical and Identification Data for 2-(4-Trifluoromethyl-phenyl)ethylamine
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Parameter Value Source(s)

CAS Number 775-00-8 , , ,

Molecular Formula C₉H₁₀F₃N

Molecular Weight 189.18 g/mol

IUPAC Name

2-[4-

(trifluoromethyl)phenyl]ethana

mine

Synonyms

4-

Trifluoromethylphenethylamine

, 2-[4-

(Trifluoromethyl)phenyl]ethana

mine

,

Appearance Colorless to light yellow liquid

Boiling Point 210 °C

Density 1.186 g/cm³

Flash Point 86 °C

Solubility

Slightly soluble in water;

soluble in toluene and other

organic solvents.

Section 2: Synthesis and Mechanistic
Considerations
The synthesis of trifluoromethyl-containing phenethylamines is a critical aspect of their

application. A common and efficient route to 2-(4-Trifluoromethyl-phenyl)ethylamine involves

the reduction of a nitrile precursor.

Experimental Protocol: Reductive Amination of p-
Trifluoromethylphenylacetonitrile
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This protocol describes a robust method for the synthesis of 2-(4-

trifluoromethylphenyl)ethylamine via the hydrogenation of (4-trifluoromethylphenyl)acetonitrile.

Step 1: Reactor Preparation and Reagent Charging

A Parr hydrogenation reactor is charged with Raney Nickel (400 mg) as the catalyst.

(4-trifluoromethylphenyl)acetonitrile (2 g, 10.81 mmol) is dissolved in a methanol-ammonia

solution (50 mL).

The resulting solution is added to the prepared hydrogenation reactor.

Step 2: Hydrogenation

The reactor is sealed and purged with hydrogen gas.

The reaction mixture is stirred overnight under a hydrogen pressure of 50 psi.

Step 3: Reaction Monitoring and Work-up

The progress of the reaction is monitored by thin-layer chromatography (TLC) using a mobile

phase of chloroform containing 10% methanol.

Upon completion, the reaction mixture is filtered through a pad of diatomaceous earth to

remove the catalyst.

The filtrate is concentrated under reduced pressure to yield the crude product.

Step 4: Purification and Analysis

The crude product is dried under vacuum to afford 2-(4-trifluoromethylphenyl)ethylamine.

The purity and identity of the final product can be confirmed by Liquid Chromatography-Mass

Spectrometry (LC-MS). A successful synthesis should yield a product with a high purity (e.g.,

98.73%) and an m/z corresponding to the protonated molecule ([M+H]⁺ at 190.0).

Synthesis Workflow Diagram
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Reactants

Process Product & Analysis
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Caption: Potential biological activities of 2-(4-Trifluoromethyl-phenyl)ethylamine.
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Section 5: Safety, Handling, and Storage
Proper handling and storage of 2-(4-trifluoromethyl-phenyl)ethylamine are crucial for laboratory

safety.

Table 2: Hazard and Precautionary Information
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Hazard Statement Precautionary Measures Source(s)

H314: Causes severe skin

burns and eye damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H227: Combustible liquid.

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

P370+P378: In case of fire:

Use dry sand, dry chemical, or

alcohol-resistant foam to

extinguish.

Storage

Store in a well-ventilated

place. Keep cool. Store at 0-8

°C.

,

Incompatible Materials Strong oxidizing agents.

Note: Always consult the material safety data sheet (MSDS) for the most current and

comprehensive safety information before handling this chemical.
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2-(4-Trifluoromethyl-phenyl)ethylamine. Chem-Impex. [Link]

Synthesis of 2-(2-Trifluoromethylphenoxy)ethylamine. PrepChem.com. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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